1-Methoxymethyl-1H-indazole-5-carboxylic acid hydrazide
Overview
Description
1-Methoxymethyl-1H-indazole-5-carboxylic acid hydrazide (MMIH) is a new and promising compound with potential applications in scientific research. MMIH is a hydrazide derivative of 1-methoxymethyl-1H-indazole-5-carboxylic acid (MMICA). It has been studied for its potential applications in a variety of scientific research areas, including biochemistry, physiology, and pharmacology. Its unique properties have made it a popular choice for research applications in recent years.
Scientific Research Applications
Synthesis Techniques and Derivative Development
Versatile Reagents for Triazole Synthesis : Fuqiang Liu, D. Palmer, and K. Sorgi (2004) described diethoxyphosphinyl acetic acid hydrazide as a versatile reagent for preparing fused [5,5]-, [5,6]-, and [5,7]-3-[(E)-2-(arylvinyl)]-1,2,4-triazoles from aldehydes and alkoxyimines, offering a convenient and efficient synthesis process (Fuqiang Liu, D. Palmer, & K. Sorgi, 2004).
Ethyl 1,2,4-Triazole-3-Carboxylates Synthesis : D. Khomenko, R. Doroschuk, and R. Lampeka (2016) reported on the synthesis of 5-substituted ethyl 1,2,4-triazole-3-carboxylates, highlighting their importance as building blocks in organic synthesis (D. Khomenko, R. Doroschuk, & R. Lampeka, 2016).
Biological Activity and Molecular Modeling
Anti-inflammatory Activity : Mohamed Abdel-Aziz et al. (2014) synthesized a series of novel 1-(4-methoxyphenyl)-5-(3,4,5-trimethoxyphenyl)-1H-1,2,4-triazole-3-carboxamides, which exhibited significant anti-inflammatory activity. This study also explored the COX-1/COX-2 inhibition potential of these compounds, providing insights into their therapeutic applications (Mohamed Abdel-Aziz et al., 2014).
Crystal Structure Analysis : Heng-Shan Dong et al. (2009) focused on the synthesis and crystal structure of N,N′-bis[1-(4-methoxyphenyl)-5-methyl-1H-1,2,3-triazole-4-carbonyl]hydrazide, providing detailed structural data that could be relevant for the development of similar compounds (Heng-Shan Dong et al., 2009).
properties
IUPAC Name |
1-(methoxymethyl)indazole-5-carbohydrazide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H12N4O2/c1-16-6-14-9-3-2-7(10(15)13-11)4-8(9)5-12-14/h2-5H,6,11H2,1H3,(H,13,15) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RWTGBDVJVHMTSX-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COCN1C2=C(C=C(C=C2)C(=O)NN)C=N1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H12N4O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
220.23 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-Methoxymethyl-1H-indazole-5-carboxylic acid hydrazide | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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